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Compound of Interest

Compound Name: LP8

Cat. No.: B1675268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the metabolites produced by the

probiotic strain Lactobacillus plantarum P-8. The document summarizes quantitative data on

identified metabolites, details the experimental protocols for their analysis, and visualizes key

metabolic pathways and experimental workflows. This guide is intended to serve as a valuable

resource for researchers and professionals in the fields of microbiology, biotechnology, and

pharmacology who are investigating the functional properties and therapeutic potential of this

microorganism.

Core Metabolites of Lactobacillus plantarum
Lactobacillus plantarum is a versatile lactic acid bacterium known for its robust metabolic

capabilities, enabling it to thrive in diverse environments. Its metabolic end-products are of

significant interest due to their contributions to the organoleptic properties of fermented foods

and their potential health benefits. While specific quantitative data for the core metabolites of

the P-8 strain in a defined medium is not extensively available in the public domain, the

following tables present representative data from other well-characterized L. plantarum strains,

offering a baseline understanding of its metabolic potential.

Representative Organic Acid Production
Organic acids are primary end-products of carbohydrate metabolism in L. plantarum,

contributing to the preservation of fermented foods and influencing the gut environment.
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Metabolite
Concentration
(g/L)

Strain
Culture
Conditions

Reference

Lactic Acid 26.4 L. plantarum S11 MRS broth, 24h [1]

Acetic Acid 3.3 L. plantarum P1 MRS broth, 24h [1]

Tartaric Acid Present
L. plantarum P1,

S11, M7
MRS broth, 24h [1]

Malic Acid Present
L. plantarum P1,

S11, M7
MRS broth, 24h [1]

Citric Acid Present
L. plantarum P1,

S11, M7
MRS broth, 24h [1]

Representative Amino Acid Production
L. plantarum can synthesize and metabolize various amino acids, which are crucial for its

growth and can act as signaling molecules in the host.
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Metabolite Form
Concentrati
on (µM)

Strain
Culture
Conditions

Reference

Alanine D- ~100-1000

Multiple L.

plantarum

strains

GAM medium [2]

Alanine L- ~100-1000

Multiple L.

plantarum

strains

GAM medium [2]

Serine L- ~100-1000

Multiple L.

plantarum

strains

GAM medium [2]

Aspartic Acid L- ~10-100

Multiple L.

plantarum

strains

GAM medium [2]

Glutamic Acid L- ~10-100

Multiple L.

plantarum

strains

GAM medium [2]

Volatile Metabolites Produced by Lactobacillus
plantarum P-8 in Fermented Milk
A key application of L. plantarum P-8 is in the fermentation of dairy products, where it

significantly influences the flavor profile through the production of volatile organic compounds

(VOCs). A study by Dan et al. (2019) identified 66 volatile compounds in milk fermented with L.

plantarum P-8 in combination with yogurt starter cultures. The tables below summarize the key

volatile metabolites identified.[3][4][5]

Aldehydes
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Metabolite
Relative Content (%) at 1:100 Ratio (P-
8:Starter)

3-Methylbutanal 1.83

Hexanal 5.86

(E)-2-Octenal 0.81

Nonanal 1.54

Benzaldehyde 0.38

Ketones
Metabolite

Relative Content (%) at 1:100 Ratio (P-
8:Starter)

2-Heptanone 1.34

2-Nonanone 1.76

Acetoin 2.15

2,3-Butanedione 0.57

2-Pentanone 0.49

Acids and Alcohols
Metabolite

Relative Content (%) at 1:100 Ratio (P-
8:Starter)

Acetic Acid 2.91

Hexanoic Acid 1.23

Octanoic Acid 0.98

Ethanol 0.76

1-Hexanol 0.55
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Experimental Protocols
Fermentation of Milk with L. plantarum P-8
This protocol is based on the methodology described by Dan et al. (2019) for the production of

fermented milk with L. plantarum P-8.[3][5]

Starter Culture Preparation: Lactobacillus delbrueckii subsp. bulgaricus and Streptococcus

thermophilus are used as the primary yogurt starter.

Inoculation: Homogenized whole milk is inoculated with the yogurt starter and L. plantarum

P-8. The ratio of P-8 to the starter culture can be varied (e.g., 1:1, 1:10, 1:100) to modulate

the final flavor profile.

Fermentation: The inoculated milk is incubated at 42°C until the desired pH and acidity are

reached.

Storage: The fermented milk is stored at 4°C for subsequent analysis.

Analysis of Volatile Metabolites by HS-SPME-GC-MS
The following protocol for the analysis of volatile compounds is adapted from Dan et al. (2019).

[3]

Sample Preparation: A 5 mL aliquot of the fermented milk is placed in a 20 mL headspace

vial. An internal standard (e.g., 2-methyl-3-heptanone) is added.

Headspace Solid-Phase Microextraction (HS-SPME): The vial is incubated at a specific

temperature (e.g., 60°C) for a defined period (e.g., 30 min) to allow volatile compounds to

partition into the headspace. An SPME fiber (e.g., DVB/CAR/PDMS) is then exposed to the

headspace to adsorb the analytes.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis: The SPME fiber is thermally

desorbed in the GC injection port. The separated compounds are identified and quantified by

mass spectrometry.
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Fermentation Volatile Metabolite Analysis

Homogenized Whole Milk
Inoculation with
L. plantarum P-8
& Starter Culture

Incubation
(42°C) Fermented Milk Sample Preparation

(5 mL milk + Internal Std)
 HS-SPME

(60°C, 30 min) GC-MS Analysis Data Analysis
(Identification & Quantification)
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Experimental workflow for the analysis of volatile metabolites.

Analysis of Organic Acids by HPLC
This is a general protocol for the analysis of organic acids from Lactobacillus cultures.

Sample Preparation: The bacterial culture is centrifuged to pellet the cells. The supernatant

is collected and filtered through a 0.22 µm syringe filter.

High-Performance Liquid Chromatography (HPLC): The filtered supernatant is injected into

an HPLC system equipped with a suitable column (e.g., C18) and a UV detector.

Separation and Detection: Organic acids are separated based on their retention times and

detected by their absorbance at a specific wavelength (e.g., 210 nm).

Quantification: The concentration of each organic acid is determined by comparing its peak

area to a standard curve of known concentrations.

Metabolic Pathways
The metabolic versatility of L. plantarum is rooted in its complex network of biochemical

pathways. The following diagrams, rendered in DOT language, illustrate the central carbon

metabolism and amino acid biosynthesis pathways.

Central Carbon Metabolism
L. plantarum is a facultative heterofermentative bacterium, capable of metabolizing hexoses via

the Embden-Meyerhof-Parnas (glycolysis) pathway and pentoses via the pentose phosphate

pathway.
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Pentose Phosphate Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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